12(S)-HETrE
12(S)-HETrE
12(S)-Hetre, also known as 12s-hetre, belongs to the class of organic compounds known as hydroxyeicosatrienoic acids. These are eicosanoic acids with an attached hydroxyl group and three CC double bonds. 12(S)-Hetre has been primarily detected in urine. Within the cell, 12(S)-hetre is primarily located in the cytoplasm. 12(S)-Hetre can be biosynthesized from all-cis-icosa-8, 11, 14-trienoic acid.
12(S)-HETrE is a HETrE that is (8Z,10E,14Z)-icosatrienoic acid in which the hydroxy group is located at the 12(S)-posiiton. It has a role as a human xenobiotic metabolite. It derives from an all-cis-icosa-8,11,14-trienoic acid. It is a conjugate acid of a 12(S)-HETrE(1-).
12(S)-HETrE is a HETrE that is (8Z,10E,14Z)-icosatrienoic acid in which the hydroxy group is located at the 12(S)-posiiton. It has a role as a human xenobiotic metabolite. It derives from an all-cis-icosa-8,11,14-trienoic acid. It is a conjugate acid of a 12(S)-HETrE(1-).
Brand Name:
Vulcanchem
CAS No.:
72710-10-2
VCID:
VC0161184
InChI:
InChI=1S/C20H34O3/c1-2-3-4-5-10-13-16-19(21)17-14-11-8-6-7-9-12-15-18-20(22)23/h8,10-11,13-14,17,19,21H,2-7,9,12,15-16,18H2,1H3,(H,22,23)/b11-8-,13-10-,17-14+/t19-/m0/s1
SMILES:
CCCCCC=CCC(C=CC=CCCCCCCC(=O)O)O
Molecular Formula:
C20H34O3
Molecular Weight:
322.5 g/mol
12(S)-HETrE
CAS No.: 72710-10-2
Reference Standards
VCID: VC0161184
Molecular Formula: C20H34O3
Molecular Weight: 322.5 g/mol
| CAS No. | 72710-10-2 |
|---|---|
| Product Name | 12(S)-HETrE |
| Molecular Formula | C20H34O3 |
| Molecular Weight | 322.5 g/mol |
| IUPAC Name | (8Z,10E,12S,14Z)-12-hydroxyicosa-8,10,14-trienoic acid |
| Standard InChI | InChI=1S/C20H34O3/c1-2-3-4-5-10-13-16-19(21)17-14-11-8-6-7-9-12-15-18-20(22)23/h8,10-11,13-14,17,19,21H,2-7,9,12,15-16,18H2,1H3,(H,22,23)/b11-8-,13-10-,17-14+/t19-/m0/s1 |
| Standard InChIKey | YYIXZLMPKIFFGQ-ONNNWOQGSA-N |
| Isomeric SMILES | CCCCC/C=C\C[C@@H](/C=C/C=C\CCCCCCC(=O)O)O |
| SMILES | CCCCCC=CCC(C=CC=CCCCCCCC(=O)O)O |
| Canonical SMILES | CCCCCC=CCC(C=CC=CCCCCCCC(=O)O)O |
| Description | 12(S)-Hetre, also known as 12s-hetre, belongs to the class of organic compounds known as hydroxyeicosatrienoic acids. These are eicosanoic acids with an attached hydroxyl group and three CC double bonds. 12(S)-Hetre has been primarily detected in urine. Within the cell, 12(S)-hetre is primarily located in the cytoplasm. 12(S)-Hetre can be biosynthesized from all-cis-icosa-8, 11, 14-trienoic acid. 12(S)-HETrE is a HETrE that is (8Z,10E,14Z)-icosatrienoic acid in which the hydroxy group is located at the 12(S)-posiiton. It has a role as a human xenobiotic metabolite. It derives from an all-cis-icosa-8,11,14-trienoic acid. It is a conjugate acid of a 12(S)-HETrE(1-). |
| Synonyms | 12S-hydroxy-8Z,10E,14Z-eicosatrienoic acid |
| Reference | 1.Ikei, K.N.,Yeung, J.,Apopa, P.L., et al. Investigations of human platelet-type 12-lipoxygenase: Role of lipoxygenase products in platelet activation. Journal of Lipid Research 53(12), 2546-2559 (2012). |
| PubChem Compound | 10314080 |
| Last Modified | Nov 11 2021 |
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